Cas no 73349-08-3 ((S)-Methyl-2-hydroxybutanoate)

(S)-Methyl-2-hydroxybutanoate structure
(S)-Methyl-2-hydroxybutanoate structure
Product Name:(S)-Methyl-2-hydroxybutanoate
CAS No:73349-08-3
MF:C5H10O3
MW:118.131102085114
MDL:MFCD08460608
CID:59456
PubChem ID:9793739
Update Time:2025-04-18

(S)-Methyl-2-hydroxybutanoate Chemical and Physical Properties

Names and Identifiers

    • (S)-Methyl 2-hydroxybutanoate
    • (S)-Methyl-2-hydroxybutanoate
    • METHYL (S)-2-HYDROXYBUTYRATE
    • butanoic acid, 2-hydroxy-, methyl ester, (2R)-
    • Methyl (2R)-2-hydroxybutanoate
    • 2-Hydroxybutanoic acid methyl ester
    • BS-49597
    • AMY31876
    • methyl (2S)-2-hydroxybutanoate
    • (S)-Methyl2-hydroxybutanoate
    • DTXSID20430704
    • CS-0138542
    • Butanoic acid, 2-hydroxy-, methyl ester, (2S)-
    • DDMCDMDOHABRHD-BYPYZUCNSA-N
    • methyl (S)-2-hydroxybutanoate
    • methyl-(3s)-(+)-hydroxybutanoate
    • MFCD08460608
    • 73349-08-3
    • SCHEMBL9099905
    • METHYL-(S)-2-HYDROXYBUTYRATE
    • MDL: MFCD08460608
    • Inchi: 1S/C5H10O3/c1-3-4(6)5(7)8-2/h4,6H,3H2,1-2H3/t4-/m0/s1
    • InChI Key: DDMCDMDOHABRHD-BYPYZUCNSA-N
    • SMILES: O[C@H](C(=O)OC)CC

Computed Properties

  • Exact Mass: 118.062994177g/mol
  • Monoisotopic Mass: 118.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 79.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Color/Form: Not available
  • Density: Not available
  • Melting Point: Not available
  • Boiling Point: Not available
  • Flash Point: Not available
  • Refractive Index: 1.42
  • PSA: 46.53000
  • LogP: -0.06970
  • Vapor Pressure: Not available

(S)-Methyl-2-hydroxybutanoate Security Information

(S)-Methyl-2-hydroxybutanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
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